Cas no 37535-58-3 ((2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid)
![(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid structure](https://www.kuujia.com/scimg/cas/37535-58-3x300.png)
37535-58-3 structure
Product Name:(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid
CAS No:37535-58-3
Molecular Formula:C13H18N2O4
Molecular Weight:266.293023586273
MDL:MFCD00672529
CID:54729
PubChem ID:57647266
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Properties
Names and Identifiers
-
- (R)-N-Boc-(4-Pyridyl)alanine
- Boc-3-(4-pyridyl)-D-alanine
- N-tert-Butoxycarbonyl-4-pyridyl-D-alanine
- Boc-3-(4-pyridyl)-D-Ala-OH
- (R)-2-TERT-BUTOXYCARBONYLAMINO-3-PYRIDIN-4-YL-PROPIONIC ACID
- Boc-D-4-Pal-OH
- Boc-D-4Pal-OH
- Boc-D-4-pyridylalanine
- (R)-2-((tert-Butoxycarbonyl)amino)-3-(pyridin-4-yl)propanoic acid
- (R)-N-(tert-butoxycarbonyl)-
- BOC-D-4-PYRIDYLALA
- N-(tert-butoxycarbonyl)-3-pyridin-4-yl-D-alanine
- N-boc-3'-(4'-pyridyl)-D-alanine
- N-t-butoxycarbonyl-D-3-(4-pyridyl)alanine
- RARECHEM BK PT 0243
- BOC-D-ALA(4-PYRI)-OH
- Boc-3-(4-pyridyl)-D-Ala-OH, >=96.0% (HPLC)
- AC-9963
- N-Boc-beta-(4-pyridinyl)-D-alanine
- N-tert-Butoxycarbonyl-D-3-(4-Pyridyl) Alanine
- (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid
- SCHEMBL3338649
- (R)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(PYRIDIN-4-YL)PROPANOIC ACID
- (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-pyridin-4-ylpropanoic acid
- (R)-2-((tert-Butoxycarbonyl)amino)-3-(pyridin-4-yl)propanoic acid Boc-3-(4-pyridyl)-D-Ala-OH
- N-Boc-beta-(4-pyridyl)-D-alanine
- 37535-58-3
- FNYWDMKESUACOU-SNVBAGLBSA-N
- BOC-4'-PYRIDYL-D-ALA
- EN300-77290
- FD10535
- HY-W009402
- CS-W010118
- MFCD00672529
- FS-4705
- AKOS015891686
- (2R)-2-[(tert-butoxycarbonyl)amino]-3-(pyridin-4-yl)propanoic acid
-
- MDL: MFCD00672529
- InChIKey: FNYWDMKESUACOU-SNVBAGLBSA-N
- Inchi: 1S/C13H18N2O4/c1-13(2,3)19-12(18)15-10(11(16)17)8-9-4-6-14-7-5-9/h4-7,10H,8H2,1-3H3,(H,15,18)(H,16,17)/t10-/m1/s1
- SMILES: O(C(N[C@@H](C(=O)O)CC1C=CN=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 266.12700
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 7
- Monoisotopic Mass: 266.127
- Heavy Atom Count: 19
- Complexity: 314
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.1
- Surface Charge: -1
- Topological Polar Surface Area: 91.4
Experimental Properties
- LogP: 1.99290
- PSA: 88.52000
- Refractive Index: 1.6450 (estimate)
- Boiling Point: 409.5°C (rough estimate)
- Melting Point: 223-229 °C
- Flash Point: 228.5°C
- Color/Form: Not available
- Solubility: Not available
- Sensitiveness: Air & Moisture Sensitive
- Optical Activity: [α]20/D +4.1±0.5°, c = 0.6% in acetic acid
- Density: 1.1738 (rough estimate)
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Security Information
-
Symbol:
- WGK Germany:3
- Safety Term:S26;S36
- Safety Instruction: S26-S36
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Storage Condition:Store at 0-5 ° C
- Risk Phrases: 36/37/38
- Signal Word:Warning
- HazardClass:IRRITANT
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003509-1g |
Boc-3-(4-pyridyl)-D-alanine |
37535-58-3 | 97% | 1g |
$30.00 | 2025-02-19 | |
A2B Chem LLC | AB45657-250mg |
Boc-D-4-pyridylalanine |
37535-58-3 | 99% | 250mg |
$12.00 | 2024-04-20 | |
AAPPTec | -1g |
Boc-D-4-Pal-OH |
37535-58-3 | 1g |
$65.00 | |||
Aaron | AR00358L-100mg |
Boc-3-(4-pyridyl)-D-alanine |
37535-58-3 | 96% | 100mg |
$7.00 | 2025-01-21 | |
abcr | AB165720-1 g |
Boc-D-4-pyridylalanine, 97% (Boc-D-4Pal-OH); . |
37535-58-3 | 97% | 1g |
€74.30 | 2023-05-08 | |
Ambeed | A148212-25g |
Boc-D-4-Pal-OH |
37535-58-3 | 98% | 25g |
$930.0 | 2024-08-02 | |
Chemenu | CM174017-100g |
(R)-2-((tert-Butoxycarbonyl)amino)-3-(pyridin-4-yl)propanoic acid |
37535-58-3 | 95% | 100g |
$622 | ||
Enamine | EN300-77290-0.05g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid |
37535-58-3 | 0.05g |
$22.0 | |||
eNovation Chemicals LLC | Y1098264-5G |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid |
37535-58-3 | 97% | 5G |
$100 | 2022-09-02 | |
Matrix Scientific | 041435-1g |
Boc-D-4-pyridylalanine |
37535-58-3 | 1g |
$155.00 | 2023-09-09 |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:37535-58-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:37535-58-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Related Literature
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Da-Peng Liu,Jun-Bo Peng,Xin-Ping Lin,Que Huang,Xiang-Jian Kong,La-Sheng Long,Rong-Bin Huang,Lan-Sun Zheng CrystEngComm, 2014,16, 5527-5530
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2. Back cover
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Qihui Wang,Minghui Huang,Ying Zhu,Jiexue Wang,Zihang He,Jun Liu,Kang Sun,Zhonghui Li,Guowei Deng RSC Adv., 2023,13, 23505-23513
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Fabian Galla,Christian Bourgeois,Kirstin Lehmkuhl,Michael Soeberdt,Tobias Lotts,Christoph Abels,Sonja Ständer Med. Chem. Commun., 2016,7, 317-326
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5. Back cover
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A. Szemjonov,T. Pauporté,S. Ithurria,N. Lequeux,B. Dubertret,I. Ciofini,F. Labat RSC Adv., 2014,4, 55980-55989
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Jeff E. Prest,Sara J. Baldock,Peter R. Fielden,Nicholas J. Goddard,Bernard J. Treves Brown Analyst, 2005,130, 1375-1382
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9. High spatial resolution (10–50 μm) analysis of Sr isotopes in rock-forming apatite by LA-MC-ICP-MS†Anda Buzenchi,Hugo Moreira,Olivier Bruguier,Delphine Bosch,Bruno Dhuime J. Anal. At. Spectrom., 2023,38, 2113-2126
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Stéphane A. Baudron Dalton Trans., 2020,49, 6161-6175
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
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Amadis Chemical Company Limited
(CAS:37535-58-3)(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid

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